Cas no 203512-37-2 (Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate)

Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate is a versatile synthetic intermediate used in pharmaceutical and organic chemistry research. Its pyrrolidine scaffold, combined with a cyano-substituted phenyl group and ester functionality, makes it a valuable building block for the development of bioactive compounds. The compound's structural features enable further derivatization, facilitating the synthesis of potential drug candidates, particularly in CNS and receptor-targeted applications. Its high purity and stability ensure reliable performance in coupling reactions and other synthetic transformations. The ester group offers flexibility for hydrolysis or transesterification, while the nitrile moiety allows for additional functional group interconversions, enhancing its utility in medicinal chemistry and material science.
Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate structure
203512-37-2 structure
Product Name:Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate
CAS No:203512-37-2
MF:C13H14N2O2
MW:230.262463092804
CID:2196126
PubChem ID:53484904
Update Time:2025-06-14

Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate
    • methyl 4-(2-cyanophenyl)pyrrolidine-3-carboxylate
    • trans-Methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate hydrochloride
    • trans-methyl-4-(3-cyanophenyl)pyrrolidine-3-carboxylate
    • SCHEMBL6982450
    • AKOS015924391
    • 203512-37-2
    • Inchi: 1S/C13H14N2O2/c1-17-13(16)12-8-15-7-11(12)10-4-2-3-9(5-10)6-14/h2-5,11-12,15H,7-8H2,1H3/t11-,12+/m1/s1
    • InChI Key: VELKECVRDSESDS-NEPJUHHUSA-N
    • SMILES: O(C)C([C@H]1CNC[C@@H]1C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 230.105527694Da
  • Monoisotopic Mass: 230.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.1Ų

Additional information on Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate (CAS No. 203512-37-2)

Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate (CAS No. 203512-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrrolidine core substituted with a 3-cyanophenyl group and a methyl carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate is its role in structure-activity relationship (SAR) studies. The compound's stereochemistry and functional groups allow for precise modifications, enabling scientists to optimize biological activity. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as they serve as building blocks for machine learning-assisted molecular design. This aligns with the surge in searches for "pyrrolidine derivatives in drug development" and "CAS 203512-37-2 applications," reflecting the compound's relevance in modern research.

From a synthetic perspective, Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate is often synthesized via asymmetric catalysis or chiral resolution techniques, ensuring high enantiomeric purity. Its cyano and ester functionalities provide handles for further derivatization, making it a valuable scaffold in medicinal chemistry. Industry professionals frequently search for "synthesis of 3-cyanophenyl pyrrolidine derivatives" and "trans-methyl ester uses," underscoring the demand for detailed technical insights.

Environmental and regulatory considerations also play a role in the compound's utilization. With increasing focus on green chemistry, researchers are exploring sustainable methods to produce Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate with minimal waste. Queries like "eco-friendly synthesis of CAS 203512-37-2" and "biodegradable pyrrolidine compounds" reflect this shift. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

In conclusion, Trans-methyl 4-(3-cyanophenyl)pyrrolidine-3-carboxylate (CAS No. 203512-37-2) represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug design to material science—coupled with its alignment with trending topics like AI in chemistry and sustainable synthesis, ensure its continued prominence. For researchers seeking reliable data on "pyrrolidine carboxylate derivatives" or "203512-37-2 suppliers," this compound offers a compelling case study in innovation and utility.

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